BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-(tert-
butoxycarbonyloxyimino)-2-phenylacetonitrile
(Boc-ON)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-(tert-Butoxycarbonyloxyimino)-2-
Compound Name:
phenylacetonitrile

Cat. No. B108109

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(tert-
butoxycarbonyloxyimino)-2-phenylacetonitrile, commonly known as Boc-ON. It is a widely
utilized reagent in organic synthesis, particularly for the introduction of the tert-butoxycarbonyl
(Boc) protecting group onto primary and secondary amines. This guide details its chemical
properties, applications, and provides in-depth experimental protocols for its synthesis and use.

Chemical and Physical Properties

2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile is a stable, crystalline solid that
serves as an efficient and highly reactive reagent for the tert-butoxycarbonylation of amino
acids and other amine-containing compounds. Its key properties are summarized in the table
below.
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Property Value References
Molecular Formula C13H14N203

Molecular Weight 246.26 g/mol

CAS Number 58632-95-4

Appearance White crystalline powder

Melting Point 85-88 °C

Soluble in dioxane, acetone,
Solubility methanol, and benzene.

Insoluble in water.

Storage Temperature -20°C

Applications in Organic Synthesis

The primary application of 2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile is as a
reagent for the introduction of the tert-butoxycarbonyl (Boc) protecting group, a crucial step in
peptide synthesis and the development of complex organic molecules. The Boc group is
favored for its stability under a wide range of reaction conditions and its facile removal under
mild acidic conditions.

Advantages of Boc-ON include:
o High Reactivity: It reacts efficiently with amines at room temperature.
» Stability: It is a stable, crystalline solid that is easy to handle and store.

o Clean Byproducts: The main byproduct, 2-hydroxyimino-2-phenylacetonitrile, is easily
removed by extraction.

Experimental Protocols
Synthesis of 2-(tert-butoxycarbonyloxyimino)-2-
phenylacetonitrile (Boc-ON)
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This protocol is adapted from Organic Syntheses.

Materials:

2-hydroxyimino-2-phenylacetonitrile

e Phosgene (in benzene solution)

e N,N-dimethylaniline

¢ Dioxane

e Benzene

e Magnesium sulfate

e Methanol

Procedure:

In a three-necked round-bottomed flask equipped with a dropping funnel, mechanical stirrer,
and thermometer, a solution of phosgene in benzene is charged and cooled in an ice bath.

e A solution of 2-hydroxyimino-2-phenylacetonitrile and N,N-dimethylaniline in a mixture of
dioxane and benzene is added dropwise to the cooled phosgene solution over 1 hour,
maintaining the temperature at 5-6 °C.

e The reaction mixture is stirred for an additional period.
o The mixture is then washed successively with water, cold dilute hydrochloric acid, and water.

e The organic layer is dried over anhydrous magnesium sulfate and concentrated under
reduced pressure.

e The resulting crude product is purified by recrystallization from methanol to yield pure 2-tert-
butoxycarbonyloxyimino-2-phenylacetonitrile.

General Protocol for the Boc Protection of Amino Acids
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This protocol provides a general procedure for the N-terminal protection of amino acids using
Boc-ON.

Materials:

e Amino acid

o 2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-ON)

e Triethylamine

* 50% aqueous dioxane

o Water

o Ethyl acetate

» 5% citric acid solution

e Anhydrous sodium sulfate or magnesium sulfate

Procedure:

e The amino acid is dissolved in 50% aqueous dioxane containing triethylamine.
e Boc-ON (a 1.1 molar equivalent) is added to the solution at room temperature with stirring.
e The reaction is typically complete within 4-5 hours.

o Water is added to the reaction mixture.

e The aqueous layer is washed with an organic solvent (e.g., ethyl acetate) to remove the 2-
hydroxyimino-2-phenylacetonitrile byproduct.

e The aqueous phase, containing the N-Boc-protected amino acid salt, is then acidified with a
5% citric acid solution.

e The N-Boc-protected amino acid is extracted into an organic solvent.
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e The combined organic extracts are dried over anhydrous sodium sulfate or magnesium
sulfate, filtered, and concentrated under reduced pressure to yield the purified N-Boc-

protected amino acid.

Safety Information

2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile is harmful if swallowed, in contact
with skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory
irritation. Appropriate personal protective equipment, including gloves, safety glasses, and a lab
coat, should be worn when handling this compound. All work should be conducted in a well-

ventilated fume hood.

Diagrams

Workup Purification
=»{ Reaction '[Wash with Hz0, HCl(ag) )—»[ Dry over MgSOs )—»[Cnncentvale}ﬂ»[ﬁecrys(amze from Methar\onAV 2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-ON)

+
N,N-dimethylaniline

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b108109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Synthesis workflow for 2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-
ON).
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Caption: Experimental workflow for the Boc protection of an amino acid using Boc-ON.
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Caption: Logical relationship of the Boc deprotection mechanism.

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 2-(tert-
butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-ON)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b108109#what-is-2-tert-
butoxycarbonyloxyimino-2-phenylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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